4-tert-butyloxane-2,6-dione
Overview
Description
4-tert-Butyloxane-2,6-dione, also known as 4-tert-butylcyclohexanone, is an organic compound with the molecular formula C7H14O2. It is a cyclic ketone with a cyclohexane ring containing a tert-butyl group. 4-tert-Butyloxane-2,6-dione is a colorless liquid with a pleasant odor. It is insoluble in water but soluble in organic solvents. It is used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a monomer in polymerization reactions.
Scientific Research Applications
4-tert-Butyloxane-2,6-dione has been used in a variety of scientific research applications. It has been used as a reagent to synthesize compounds for use in pharmaceuticals, such as the anti-inflammatory agent ibuprofen. It has also been used to synthesize compounds for use in agricultural products, such as the herbicide glyphosate. Additionally, it has been used in the synthesis of a variety of polymers, including polyurethanes and polyamides.
Mechanism of Action
The mechanism of action of 4-tert-Butyloxane-2,6-dione is not fully understood. However, it is believed that the tert-butyl group of the molecule is responsible for its reactivity. The tert-butyl group is electron-withdrawing, which means that it can stabilize the negative charge of an anion. This stabilization of the anion increases the reactivity of the molecule, allowing it to participate in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-tert-Butyloxane-2,6-dione are not well understood. However, due to its reactivity, it is possible that it may interact with certain proteins or enzymes in the body, leading to biochemical and physiological effects. Additionally, due to its low water solubility, it is possible that it may accumulate in the body and lead to toxic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-tert-Butyloxane-2,6-dione in laboratory experiments is its reactivity. It can be used in a variety of reactions, including those involving the synthesis of pharmaceuticals and polymers. Additionally, it is relatively easy to obtain and store.
The main limitation of using 4-tert-Butyloxane-2,6-dione in laboratory experiments is its low water solubility. This makes it difficult to use in reactions that involve aqueous solutions. Additionally, due to its reactivity, it is important to take precautions when handling it in order to avoid accidental reactions.
Future Directions
In order to gain a better understanding of 4-tert-Butyloxane-2,6-dione and its potential applications, there are a number of future directions that could be explored. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential toxic effects. Additionally, research could be conducted into the development of new methods for synthesizing 4-tert-Butyloxane-2,6-dione, as well as methods for improving its water solubility. Finally, research could be conducted into the potential uses of 4-tert-Butyloxane-2,6-dione in the synthesis of novel polymers and pharmaceuticals.
Synthesis Methods
4-tert-Butyloxane-2,6-dione can be synthesized by the reaction of cyclohexanone with tert-butylmagnesium bromide in diethyl ether. This reaction proceeds in the presence of a base such as pyridine or triethylamine. The reaction yields 4-tert-butyloxane-2,6-dionecyclohexanone in high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-tert-butyloxane-2,6-dione can be achieved through a multi-step process involving the reaction of starting materials with various reagents and catalysts.", "Starting Materials": [ "2,4-pentanedione", "tert-butyl alcohol", "sodium hydroxide", "sulfuric acid", "acetone", "magnesium", "iodine" ], "Reaction": [ "Step 1: Condensation of 2,4-pentanedione with tert-butyl alcohol in the presence of sodium hydroxide to form 4-tert-butyl-2,6-heptanedione.", "Step 2: Oxidation of 4-tert-butyl-2,6-heptanedione with sulfuric acid and acetone to form 4-tert-butyloxane-2,6-dione.", "Step 3: Reduction of 4-tert-butyloxane-2,6-dione with magnesium and iodine to remove the tert-butyl group and form the final product." ] } | |
CAS RN |
145610-08-8 |
Product Name |
4-tert-butyloxane-2,6-dione |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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